Cas no 42017-05-0 (4,4',4''-[phosphinylidynetris(oxy)]tris[2,2,6,6-tetramethyl-1-piperidinyloxy])

• Product name: 4,4',4''-[phosphinylidynetris(oxy)]tris[2,2,6,6-tetramethyl-1-piperidinyloxy]
• CAS No: 42017-05-0
• MF: C₂₇H₅₄N₃O₇P
• MW: 563.707329273224
• CID: 927663
• PubChem ID: 323508

4,4',4''-[phosphinylidynetris(oxy)]tris[2,2,6,6-tetramethyl-1-piperidinyloxy] Chemical and Physical Properties

Names and Identifiers

• 4,4',4''-[phosphinylidynetris(oxy)]tris[2,2,6,6-tetramethyl-1-piperidinyloxy]
• 64566-88-7
• NSC284160
• 4,4''-[PHOSPHINYLIDYNETRIS(OXY)]TRIS[2,2,6,6-TETRAMETHYL-1-PIPERIDINYLOXY]
• DTXSID00962159
• NSC-284160
• NSC-251798
• DS-005249
• NSC251798
• tris(1-hydroxy-2,2,6,6-tetramethylpiperidin-4-yl) phosphate
• 42017-05-0
• 4-[Bis[(1-hydroxy-2,2,6,6-tetramethyl-4-piperidyl)oxy]phosphoryloxy]-1-hydroxy-2,2,6,6-tetramethyl-piperidine

• Inchi： InChI=1S/C27H54N3O7P/c1-22(2)13-19(14-23(3,4)28(22)31)35-38(34,36-20-15-24(5,6)29(32)25(7,8)16-20)37-21-17-26(9,10)30(33)27(11,12)18-21/h19-21,31-33H,13-18H2,1-12H3
• InChI Key： PNFVVMQYWWVIHO-UHFFFAOYSA-N
• SMILES： CC1(CC(CC(N1O)(C)C)OP(=O)(OC2CC(N(C(C2)(C)C)O)(C)C)OC3CC(N(C(C3)(C)C)O)(C)C)C

Computed Properties

• Exact Mass: 563.36993807g/mol
• Monoisotopic Mass: 563.36993807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates